3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide

• IUPAC Name: 3-methyl-N-[(2-morpholin-4-ylpyridin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C17H21N3O3S/c1-14-4-2-6-16(12-14)24(21,22)19-13-15-5-3-7-18-17(15)20-8-10-23-11-9-20/h2-7,12,19H,8-11,13H2,1H3
• InChI Key: KNPKWQQYSGGCQA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NCC2=C(N=CC=C2)N3CCOCC3
• Molecular Formula: C17H21N3O3S
• Molecular Weight: 347.4 g/mol

Description

3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide, also known as MPB or MPB-PEA, is a chemical compound that has been of significant interest in scientific research due to its potential applications in medicine.

Mechanism of Action

The mechanism of action of 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide involves its ability to bind to specific targets in cells, including enzymes and receptors. 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been shown to inhibit the activity of enzymes involved in cancer development, such as histone deacetylases and carbonic anhydrases. It has also been found to bind to receptors involved in inflammation, such as the toll-like receptor 4. Additionally, 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been shown to activate the nuclear factor erythroid 2-related factor 2 pathway, which plays a role in protecting cells from oxidative stress.
Biochemical and Physiological Effects:
3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been shown to have various biochemical and physiological effects in cells and organisms. In cancer cells, 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been found to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In inflammation, 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been shown to reduce the production of inflammatory cytokines, leading to a reduction in inflammation. In neurodegenerative diseases, 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been found to protect neurons from oxidative stress and improve cognitive function.

Advantages and Limitations for Lab Experiments

3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has several advantages for lab experiments, including its high purity and stability, as well as its ability to target specific enzymes and receptors. However, there are also limitations to using 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide in lab experiments, such as its potential toxicity and the need for further research to determine optimal dosages.

Future Directions

There are several potential future directions for research on 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide, including its use in combination with other drugs for cancer treatment, its potential as a therapeutic agent for neurodegenerative diseases, and its use in developing new anti-inflammatory drugs. Additionally, further research is needed to determine the optimal dosage and potential side effects of 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide in humans.
Conclusion:
In conclusion, 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide is a chemical compound that has been of significant interest in scientific research due to its potential applications in medicine. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide as a therapeutic agent.

Scientific Research Applications

3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been studied for its potential applications in treating various medical conditions, including cancer, inflammation, and neurodegenerative diseases. In cancer research, 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been shown to inhibit the growth of tumor cells by targeting specific enzymes and pathways involved in cancer development. In inflammation research, 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been found to reduce inflammation by inhibiting the production of inflammatory cytokines. In neurodegenerative disease research, 3-methyl-N-{[2-(4-morpholinyl)-3-pyridinyl]methyl}benzenesulfonamide has been shown to protect neurons from oxidative stress and improve cognitive function.